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Compound of Interest |

N-methyl-2-(4-
Compound Name: _ _
nitrophenoxy)acetamide

CAS No.: 20916-14-7

Cat. No.: B2472881

. J

Compound Profile & Identification

Editorial Note: As of this writing, N-methyl-2-(4-nitrophenoxy)acetamide is a specialized
intermediate not widely listed in public chemical inventories with a dedicated CAS number. The
data below is derived from Structure-Activity Relationship (SAR) analysis of its functional
moieties: the nitroaromatic ring and the phenoxyacetamide backbone.

Property Specification

Chemical Name N-methyl-2-(4-nitrophenoxy)acetamide

2-(p-Nitrophenoxy)-N-methylacetamide; 4-
Common Synonyms ) .
Nitrophenoxy-N-methylacetamide

Molecular Formula CoH10N204
Molecular Weight 210.19 g/mol
Predicted Physical State Pale yellow to off-white crystalline solid

N ) Soluble in DMSO, DMF, Acetone; Sparingly
Solubility Profile ) )
soluble in Water; Insoluble in Hexanes

Structural Class Nitroaromatic Ether / Phenoxyacetamide
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Structural Analysis & Reactivity

The molecule consists of a 4-nitrophenoxy group linked to an N-methylacetamide tail.

 Nitro Group (-NOz2): Introduces potential for methemoglobinemia (blood toxicity) and thermal
instability.

o Amide Linkage (-CONH-): Generally stable but susceptible to hydrolysis under strong
acidic/basic conditions.

» Ether Linkage (-O-): Stable, providing chemical resistance to oxidation.

GHS Hazard Identification (Derived)

Based on the toxicity profiles of structural analogs (e.g., 4-Nitrophenol, N-methyl-2-
chloroacetamide).

GHS Classification[4][5][6]

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation)[1]

Skin Sensitization: Category 1 (May cause an allergic skin reaction)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation)[1]

Label Elements
 Signal Word:WARNING
e Hazard Statements:

o H302: Harmful if swallowed.[1]

o H315: Causes skin irritation.[1][2][3]
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o H317: May cause an allergic skin reaction.

o H335: May cause respiratory irritation.[1]

Operational Safety & Synthesis Workflow

Expert Insight: Researchers typically encounter this compound as a synthesis intermediate.
The primary risk occurs during its formation via Williamson Ether Synthesis, where highly toxic

precursors are used.

Synthesis Hazard Map

The following diagram outlines the safety-critical control points (CCPs) during the synthesis of
this compound from 4-Nitrophenol and N-methyl-2-chloroacetamide.
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4-Nitrophenol N-methyl-2-chloroacetamide
(Toxic, Irritant) (Alkylating Agent, Toxic)

Base (K2CO3/Cs2C03)
(Corrosive Dust)

Dissolution in Acetone/DMF
CCP: Fume Hood Required

Reflux (60-80°C)
CCP: Thermal Runaway Risk

Filtration & Washing
CCP: Dust Inhalation Risk

Product: N-methyl-2-(4-nitrophenoxy)acetamide
(Sensitizer, Irritant)

Click to download full resolution via product page

Caption: Critical Control Points (CCPs) in the synthesis of N-methyl-2-(4-
nitrophenoxy)acetamide. Red nodes indicate high-toxicity inputs requiring specific PPE.

Recommended Handling Protocol

¢ Engineering Controls:

o All weighing and transfer of the solid must be performed in a Class Il Biosafety Cabinet or
a Chemical Fume Hood with a face velocity of >100 fpm.
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o Reasoning: The nitro-aromatic nature implies potential for delayed systemic toxicity via
inhalation.

o Personal Protective Equipment (PPE):

o Gloves: Double-gloving recommended. Inner layer: Nitrile (4 mil). Outer layer: Nitrile (8
mil) or Laminate if using DMF/DMSO solvents.

o Respiratory: If handling dry powder outside a hood, use a P95/P100 particulate respirator.
 Incompatibility:
o Strong Bases: Can hydrolyze the amide bond or deprotonate the alpha-carbon.

o Reducing Agents (e.g., Sn/HCI, H2/Pd): Will reduce the nitro group to an amine (aniline
derivative), drastically changing the chemical properties and toxicity profile.

Toxicology & First Aid Measures

Mechanism of Action: Nitroaromatic compounds can undergo enzymatic reduction in the liver,
producing nitroso and hydroxylamine intermediates. These intermediates can oxidize
hemoglobin (Fe2+) to methemoglobin (Fe3+), impairing oxygen transport.

Symptom Watchlist

Route Acute Symptoms

Delayed Symptoms (2-24
hrs)

] Cyanosis (blue lips/fingernails),
) Coughing, shortness of breath, ) o
Inhalation ) fatigue, dizziness
metallic taste. ) )
(Methemoglobinemia).

Allergic dermatitis

Skin Contact Redness, local irritation. o
(sensitization).
) Nausea, vomiting, abdominal Systemic toxicity, rapid pulse,
Ingestion _
pain. headache.

Emergency Response Protocol
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 Inhalation: Move victim to fresh air immediately.[1][4][2] If breathing is labored, administer
oxygen.[2] Alert medical personnel to potential nitro-compound exposure.

» Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use ethanol, as it may
enhance transdermal absorption of nitro compounds.

o Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if
present.

Ingestion: Rinse mouth. Do NOT induce vomiting unless directed by medical personnel.

Storage, Stability & Disposal[4]
Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated). Nitro compounds can degrade over time at
room temperature.

e Light: Store in amber vials or foil-wrapped containers.

o Atmosphere: Hygroscopic potential is unknown; store under inert gas (Argon/Nitrogen) if
long-term stability is required.

Disposal (RCRA Compliance)

o Classification: Likely hazardous waste due to toxicity.

e Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.

e Note: Ensure the incinerator can handle nitrogen oxides (NOXx) generated from the nitro
group combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2472881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

